Cas no 331949-55-4 ((6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol)
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
- (6-chloro-1-methylbenzimidazol-2-yl)methanol
- 1H-Benzimidazole-2-methanol,6-chloro-1-methyl-
- (6-chloro-1-methylbenzimidazol-2-yl)methan-1-ol
- AK144815
- SBB082240
- 1H-Benzimidazole-2-methanol,6-chloro-1-methyl-(9CI)
- CS-0151134
- MFCD01073117
- AKOS002662083
- DS-7958
- 331949-55-4
- F50197
- 6-chloro-1-methyl-1h-benzimidazole-2-methanol
- (6-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)methanol
- XH0034
- (6-CHLORO-1-METHYL-1,3-BENZODIAZOL-2-YL)METHANOL
- AG-690/12767191
-
- MDL: MFCD01073117
- Inchi: 1S/C9H9ClN2O/c1-12-8-4-6(10)2-3-7(8)11-9(12)5-13/h2-4,13H,5H2,1H3
- InChI Key: JICWCEVJVKHWKP-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C)C(CO)=N2
Computed Properties
- Exact Mass: 196.04047
- Monoisotopic Mass: 196.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 385.8±22.0 °C at 760 mmHg
- Flash Point: 187.2±22.3 °C
- PSA: 38.05
- LogP: 1.71900
- Vapor Pressure: No data available
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C(BD266272)
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125064-1g |
(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 1g |
$281 | 2021-06-09 | |
| Chemenu | CM125064-5g |
(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 5g |
$888 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX359-1g |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95+% | 1g |
2223.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX359-200mg |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95+% | 200mg |
686.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX359-50mg |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95+% | 50mg |
273.0CNY | 2021-07-12 | |
| Chemenu | CM125064-250mg |
(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM125064-1g |
(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM125064-5g |
(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 5g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR932073-250mg |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 250mg |
£96.00 | 2025-02-21 | |
| Apollo Scientific | OR932073-1g |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol |
331949-55-4 | 95% | 1g |
£115.00 | 2025-02-21 |
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
Comprehensive Overview of (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol (CAS No. 331949-55-4)
(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol, with the CAS number 331949-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of the chloro and methanol functional groups in its structure enhances its reactivity and potential applications in drug discovery and material science.
Researchers and industry professionals often search for benzimidazole derivatives due to their wide-ranging utility in medicinal chemistry. The compound 331949-55-4 is particularly notable for its potential as a building block in the synthesis of more complex molecules. Its 6-chloro-1-methyl substitution pattern is a key feature that influences its physicochemical properties, such as solubility and stability, making it a valuable intermediate in organic synthesis.
In recent years, the demand for high-purity benzimidazole compounds has surged, driven by advancements in targeted drug delivery systems and green chemistry. The compound (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol aligns with these trends, as it can be synthesized using environmentally friendly protocols. This aspect is crucial for laboratories aiming to minimize their ecological footprint while maintaining high yields and purity.
Another area of interest is the compound's potential role in antimicrobial and antifungal applications. Benzimidazole derivatives are well-documented for their efficacy against various pathogens, and CAS 331949-55-4 is no exception. Its mechanism of action often involves interference with microbial DNA synthesis, a topic frequently explored in antibiotic resistance research. This makes it a candidate for developing novel therapeutic agents in an era where resistant strains are a growing concern.
From a technical standpoint, the synthesis of (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol typically involves multi-step reactions, including cyclization and functional group transformations. The compound's methanol group offers a versatile handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such studies are pivotal in optimizing the bioactivity of lead compounds in drug development pipelines.
In the context of material science, this compound has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable complexes with metals make it a potential candidate for use in OLEDs (organic light-emitting diodes) and other optoelectronic devices. Researchers are actively investigating its photophysical properties to harness its full potential in next-generation technologies.
For those sourcing 331949-55-4, it is essential to consider parameters such as purity, storage conditions, and supplier reliability. The compound is typically supplied as a white to off-white powder, and proper handling under inert atmospheres may be required to prevent degradation. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity.
In summary, (6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol (CAS 331949-55-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and adaptability position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for benzimidazole derivatives, this compound is likely to remain at the forefront of innovation in chemical sciences.
331949-55-4 ((6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol) Related Products
- 26960-04-3(5-Chloro-1,2-dimethyl-1H-benzo[d]imidazole)
- 27243-71-6(Hydroxylamine,O-[(1-methyl-1H-benzimidazol-2-yl)methyl]-, hydrochloride (1:2))
- 6478-86-0((5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol)
- 391233-41-3(1H-Benzimidazolium, 2-(hydroxymethyl)-1,3-dimethyl-, iodide)
- 7467-35-8((1-methyl-1H-1,3-benzodiazol-2-yl)methanol)
- 380177-22-0((5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)methanol)
- 14537-47-4(6-Chloro-1,2-dimethyl-1H-benzimidazole)
- 27243-70-5(1H-Benzimidazole,2-(ethoxymethyl)-1-methyl-)
- 5652-60-8(1-(4-Chlorobenzyl)-1H-benzimidazol-2-ylmethanol)
- 1340111-89-8((7-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol)